2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H18N2O2S/c1-4-13(5-8(2)3)6-10-12-9(7-16-10)11(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key: FAWUUEZQCIUNHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=CS1)C(=O)O)CC(C)C
• Molecular Formula: C11H18N2O2S
• Molecular Weight: 242.34 g/mol

Description

2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid is a synthetic compound that belongs to the class of thiazole carboxylic acids. It has been widely studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid is not fully understood. However, it has been proposed that the compound inhibits bacterial growth by interfering with the synthesis of bacterial cell walls. It may also inhibit the activity of enzymes involved in DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has low toxicity and does not have any significant effects on vital organs such as the liver and kidneys. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid in lab experiments is its broad-spectrum antibacterial activity. This makes it a potential candidate for the development of new antibiotics. However, one limitation is that the compound has low solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for the study of 2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid. One direction is the development of new derivatives of the compound with improved solubility and antibacterial activity. Another direction is the investigation of the compound's potential use in the treatment of other diseases such as tuberculosis and malaria. Further studies are also needed to fully understand the mechanism of action of the compound and its effects on the human body.

Synthesis Methods

The synthesis of 2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid involves the reaction of ethyl(2-methylpropyl)amine with 2-bromoacetic acid and thiosemicarbazide. The reaction takes place in the presence of a base such as sodium hydroxide and a solvent such as ethanol. The final product is obtained through acidification and recrystallization.

Scientific Research Applications

2-[[Ethyl(2-methylpropyl)amino]methyl]-1,3-thiazole-4-carboxylic acid has been studied for its potential use as an antibacterial agent. It has been shown to have activity against a wide range of gram-negative and gram-positive bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. In addition, it has also been studied for its potential use in the treatment of cancer and inflammation.